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Compound of Interest

Compound Name: 4-Chlorobenzylamine

Cat. No.: B054526 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides immediate, essential safety and

logistical information for 4-Chlorobenzylamine, including operational and disposal plans to

foster a secure laboratory environment.

Physicochemical and Toxicity Data
A clear understanding of the properties of 4-Chlorobenzylamine is the first step toward safe

handling. The following table summarizes key quantitative data.

Property Value Reference

Molecular Formula C₇H₈ClN [1]

CAS Number 104-86-9 [2]

Boiling Point 215 °C [3]

Density 1.164 g/mL at 25 °C [3]

Flash Point 90 °C (194 °F) - closed cup

Vapor Pressure 0.139 mmHg at 25°C [4]

Hazard Classifications:
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Acute toxicity, Oral (Category 4)[2][4]

Acute toxicity, Dermal (Category 4)[2][4]

Skin Corrosion/Irritation (Category 1B/1C)[2][5]

Serious Eye Damage/Irritation (Category 1)[2][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[6]

Protection Type Recommended Equipment Standards/Notes

Eye/Face Protection
Chemical safety goggles or a

face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), and

appropriate protective clothing

to prevent skin exposure. A lab

coat is required.[2][6][7]

Inspect gloves before use.[1]

[6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.[2]

[7] Use in a well-ventilated

area is crucial.[7]

Operational Handling and Storage
Proper handling and storage are critical to maintain the chemical's integrity and prevent

accidents.
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Handling:

Work in a well-ventilated area.[7]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2][8]

Do not eat, drink, or smoke when using this product.[2][8]

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep away from incompatible substances such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and carbon dioxide.[2]

Store in a corrosives area.[7]

Store locked up.[2][8]

It is recommended to store under an inert atmosphere as it can be air sensitive.[7]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Remove all sources of ignition.[2][7]

Ensure adequate ventilation.[7]

Wear appropriate personal protective equipment.[7]
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Absorb the spill with an inert material such as dry sand, earth, or silica gel.[2][7]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1][2]

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.[6]

Prevent the spill from entering storm sewers or ditches.[7]

Disposal:

Dispose of contents and containers to an approved waste disposal plant.[2][5]

Waste is classified as hazardous and should be disposed of in accordance with local, state,

and federal regulations.[1]

Do not dispose of down the drain or in regular trash.[6]

Any contaminated materials, such as gloves and absorbent pads, must also be disposed of

as hazardous waste.[6]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Wash off immediately with soap and plenty of water for at least 15 minutes. Seek

immediate medical attention. Wash contaminated clothing before reuse.[2][7][8]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][7]
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Ingestion: Do NOT induce vomiting. Rinse mouth. If the victim is conscious and alert, give 2-

4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[2][7]

Emergency Response Workflow
The following diagram outlines the logical steps for responding to a 4-Chlorobenzylamine
spill.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Disposal & Follow-up

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Risk

Gather Spill Kit & PPE

Don Appropriate PPE

Contain Spill with Inert Material

Absorb Spilled Chemical

Collect Contaminated Material

Clean Spill Area

Package Waste in Labeled Container

Dispose as Hazardous Waste

Decontaminate & Restock

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for 4-Chlorobenzylamine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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